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Compound of Interest

Compound Name: 4-Chloro-2h-chromen-2-one

Cat. No.: B096176

The proper disposal of 4-Chloro-2h-chromen-2-one is critical for ensuring laboratory safety
and environmental protection. This compound is classified as toxic if swallowed or in contact
with skin and may cause an allergic skin reaction. Therefore, it must be managed as hazardous
waste from the point of generation through to final disposal. Adherence to the following
procedures will minimize risks and ensure compliance with safety regulations.

Hazard Profile for Disposal Considerations

A clear understanding of the hazards associated with 4-Chloro-2h-chromen-2-one dictates
the stringent disposal requirements. The following table summarizes the key toxicological
information that classifies this compound as hazardous waste.

Hazard Classification GHS Category Description

Acute Toxicity (Oral) Category 3 Toxic if swallowed

Acute Toxicity (Dermal) Category 3 Toxic in contact with skin
Skin Sensitization Category 1 May cause an allergic skin

reaction

Step-by-Step Disposal Protocol

The primary directive for the disposal of 4-Chloro-2h-chromen-2-one is to entrust it to a
licensed and approved waste disposal facility. Under no circumstances should this chemical be
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disposed of down the drain or in regular trash.

1. Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is
worn, including:

o Chemical-resistant gloves

o Safety goggles or a face shield

e Alaboratory coat

2. Waste Segregation and Collection:

e Solid Waste: Collect any solid 4-Chloro-2h-chromen-2-one waste, including contaminated
items such as weighing paper, pipette tips, and gloves, in a clearly labeled, sealable
container designated for solid hazardous chemical waste.

e Liquid Waste: If the compound is in a solution, collect it in a separate, sealed, and clearly
labeled waste container designated for halogenated organic waste.

o Contaminated Labware: Reusable labware that has come into contact with the compound
should be decontaminated by rinsing with a suitable solvent (e.g., acetone or ethanol) in a
fume hood. The rinsate must be collected as hazardous liquid waste.

3. Labeling and Storage:

o All waste containers must be clearly and accurately labeled with the full chemical name: "4-
Chloro-2h-chromen-2-one" and the appropriate hazard pictograms (e.g., skull and
crossbhones, exclamation mark).

o Store the sealed waste containers in a designated, well-ventilated, and secure hazardous
waste accumulation area, away from incompatible materials.

4. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and proper disposal of the
waste.
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e Provide the EHS department or contractor with a detailed inventory of the waste, including
the chemical name and quantity.

5. Spill Management: In the event of a spill, the following steps should be taken immediately:
» Evacuate and secure the area.

o Wear appropriate PPE before attempting to clean the spill.

o For solid spills, carefully sweep or scoop the material to avoid creating dust.

 For liquid spills, use an inert absorbent material such as sand or vermiculite.

o Collect the contained material and any contaminated absorbents into a sealed, labeled
container for hazardous waste disposal.

o Decontaminate the spill area with a suitable solvent, collecting the cleaning materials as
hazardous waste.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-Chloro-2h-
chromen-2-one.
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Disposal workflow for 4-Chloro-2h-chromen-2-one.

¢ To cite this document: BenchChem. [Safe Disposal of 4-Chloro-2h-chromen-2-one: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096176#4-chloro-2h-chromen-2-one-proper-disposal-
procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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